1-(2-(Difluoromethoxy)-4-(trifluoromethoxy)phenyl)hydrazine

• Molecular Formula: C8H7F5N2O2
• Molecular Weight: 258.15 g/mol
• IUPAC Name: [2-(difluoromethoxy)-4-(trifluoromethoxy)phenyl]hydrazine
• InChI: InChI=1S/C8H7F5N2O2/c9-7(10)16-6-3-4(17-8(11,12)13)1-2-5(6)15-14/h1-3,7,15H,14H2
• InChI Key: ZNCXVWLHKPFNGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(F)(F)F)OC(F)F)NN

Description

1-(2-(Difluoromethoxy)-4-(trifluoromethoxy)phenyl)hydrazine is a fluorinated aromatic hydrazine derivative characterized by a phenyl ring substituted with difluoromethoxy (-OCF₂H) and trifluoromethoxy (-OCF₃) groups at the 2- and 4-positions, respectively. The hydrazine (-NH-NH₂) moiety is directly attached to the aromatic ring, conferring reactivity for applications in medicinal chemistry, agrochemicals, or materials science. The fluorine atoms enhance lipophilicity, metabolic stability, and electron-withdrawing effects, which are critical for modulating biological activity and physicochemical properties .

Comparison with Similar Compounds

Structural and Substituent Effects

The compound’s uniqueness lies in its dual fluorinated alkoxy substituents. Key comparisons with structurally related phenylhydrazines include:

Compound Name	Substituents	Key Properties/Effects	References
4-(Trifluoromethoxy)phenylhydrazine	-OCF₃ at 4-position	Increased lipophilicity (logP ~2.8); enhanced metabolic stability vs. non-fluorinated analogs
[2-(4-Fluorophenyl)ethyl]hydrazine	-CH₂CH₂NH-NH₂; -F at 4-position	Reduced steric hindrance; higher solubility in polar solvents due to ethyl linker
N′-[2,6-Dinitro-4-(trifluoromethyl)phenyl]hydrazides	-NO₂ at 2,6-positions; -CF₃ at 4-position	Strong electron-withdrawing effects; redox-active (antioxidant potential)
[4-(Chloro-trifluoroethyl)sulfonyl]phenylhydrazine	-SO₂CF₂Cl at 4-position	High acidity (pKa ~3.5); sulfonyl group enhances binding to enzymes/receptors

Key Observations :

• Electron-withdrawing effects : Trifluoromethoxy (-OCF₃) and difluoromethoxy (-OCF₂H) groups reduce electron density on the phenyl ring, stabilizing intermediates in nucleophilic reactions .
• Lipophilicity : The trifluoromethoxy group increases logP by ~1.5 compared to methoxy (-OCH₃), improving membrane permeability .
• Metabolic stability: Fluorinated alkoxy groups resist oxidative degradation better than non-fluorinated analogs, as seen in pesticide derivatives .

Challenges :

• Simultaneous introduction of -OCF₂H and -OCF₃ requires precise control to avoid side reactions.
• Fluorinated intermediates may require anhydrous conditions to prevent hydrolysis .

Physicochemical Data

Property	Target Compound	4-(Trifluoromethoxy)phenylhydrazine	[2-(4-Fluorophenyl)ethyl]hydrazine
Molecular Weight	~285 g/mol	~210 g/mol	~186 g/mol
logP (estimated)	~3.2	~2.8	~1.5
pKa (NH group)	~7.5 (weaker base vs. non-F)	~7.8	~8.2

Trends :

• Fluorinated alkoxy groups lower basicity (higher pKa) due to electron withdrawal.
• Higher molecular weight and logP correlate with increased bioavailability in lipophilic environments .